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Compound of Interest

Ethyl 4-hydroxyquinoline-7-
Compound Name:
carboxylate

Cat. No.: B581451

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
Ethyl 4-hydroxyquinoline-7-carboxylate (CAS No. 1261629-96-2) and related compounds. A
specific Material Safety Data Sheet (MSDS) for this exact compound was not located during
the literature search. Therefore, this guide is based on data for structurally similar quinoline
derivatives and general laboratory safety principles. It is imperative to consult the specific
MSDS provided by the supplier before handling this chemical and to conduct a thorough risk
assessment.

Introduction

Ethyl 4-hydroxyquinoline-7-carboxylate is a heterocyclic organic compound. The quinoline
scaffold is a prominent structural motif in a wide array of biologically active compounds and
approved pharmaceuticals.[1][2][3] Derivatives of quinoline have been investigated for their
potential as antimicrobial, anticancer, anti-inflammatory, and antiviral agents.[3][4]
Understanding the safety and handling of novel quinoline derivatives like Ethyl 4-
hydroxyquinoline-7-carboxylate is crucial for ensuring the safety of laboratory personnel and
the integrity of research data.

Hazard Identification and Classification
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While specific GHS classification for Ethyl 4-hydroxyquinoline-7-carboxylate is not readily
available, data for related 4-hydroxyquinoline derivatives suggests potential hazards. It is
prudent to handle this compound as potentially hazardous until comprehensive toxicological
data is available. One supplier notes it as non-hazardous for transport purposes.[5]

General Hazards of Related Quinoline Derivatives:
e May cause skin, eye, and respiratory irritation.
e May be harmful if swallowed or inhaled.

The following table summarizes GHS hazard classifications found for other quinoline

derivatives.
Hazard Class Hazard Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure ] o
) S H335: May cause respiratory irritation
(Category 3), Respiratory tract irritation

This data is generalized from various quinoline derivatives and may not be representative of
Ethyl 4-hydroxyquinoline-7-carboxylate.

Physicochemical Properties

Limited specific data for Ethyl 4-hydroxyquinoline-7-carboxylate is available. The table
below includes its molecular formula and information for related compounds to provide context.
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Ethyl 4-
hydroxy-7-

Ethyl 7-chloro-
4-

4-
Hydroxyquinol

Property . methoxyquinol hydroxyquinoli ine-3-
ne-7-
ine-3- ne-3- carboxylic
carboxylate .
carboxylate[6] carboxylate[7] acid[7]
CAS Number 1261629-96-2 63463-15-0 16600-22-9 34785-11-0
Molecular
C12H11NOs3 C13H13NOa4 C12H10CINO3 C10H7NOs3
Formula
Molecular Weight  217.22 g/mol 247.25 g/mol 251.67 g/mol 189.17 g/mol
Melting Point No data available 275 °C No data available  No data available
N , _ 373.2+37.0 °C at _ ,
Boiling Point No data available No data available  No data available
760 mmHg
Flash Point No data available  179.5+26.5 °C No data available  No data available

Handling and Storage

Based on general laboratory procedures for handling chemical compounds and information for

related quinolines, the following guidelines are recommended.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If working with fine powders or generating aerosols, use a NIOSH-

approved respirator.
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Handling Procedures:

» Avoid contact with skin, eyes, and clothing.
» Avoid inhalation of dust or vapors.

e Wash hands thoroughly after handling.
Storage:

e Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents.[5]

Experimental Protocols
General Synthesis of 4-Hydroxyquinolines

The synthesis of 4-hydroxyquinoline derivatives often involves the cyclization of an appropriate
aniline precursor. A common method is the Conrad-Limpach synthesis. While the specific
synthesis for the 7-carboxylate is not detailed, a general procedure for a related compound is
provided below for illustrative purposes.

Example: Synthesis of 2-methyl-4-hydroxyquinoline[8]

This procedure involves the cyclization of ethyl 3-anilinocrotonate.
Materials:

o Ethyl B-anilinocrotonate

o Dowtherm (a mixture of diphenyl and diphenyl ether)

o Petroleum ether

» Decolorizing carbon (e.g., Norit)

e 500-mL three-necked round-bottomed flask
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» Dropping funnel, mechanical stirrer, air condenser

Procedure:

Place 150 mL of Dowtherm in the three-necked flask and heat to reflux with stirring.
o Rapidly add 65 g (0.32 mole) of ethyl B-anilinocrotonate through the dropping funnel.

o Continue stirring and refluxing for 10-15 minutes after the addition is complete. Ethanol will
distill from the reaction.

» Allow the mixture to cool to room temperature, which should result in the separation of a
yellow solid.

o Add approximately 200 mL of petroleum ether, collect the solid on a Bichner funnel, and
wash with 100 mL of petroleum ether.

 After air-drying, treat the crude product with 10 g of decolorizing carbon in 1 L of boiling
water.

¢ Filter the hot solution and allow it to cool.

Collect the resulting white, needle-like crystals of 2-methyl-4-hydroxyquinoline by filtration.

This is a generalized procedure and must be adapted and optimized for the specific synthesis
of Ethyl 4-hydroxyquinoline-7-carboxylate.

Biological Context and Signaling Pathways

Quinoline derivatives are known to interact with various biological targets and signaling
pathways, which is the basis for their investigation in drug development.[2][3] One of the key
pathways implicated in the action of some quinoline-based compounds is the PISK/Akt/mTOR
pathway, which is crucial in regulating cell growth, proliferation, and survival.[1][Z]
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Caption: PI3K/Akt/mTOR signaling pathway and potential inhibition points by quinoline
derivatives.
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General Laboratory Workflow

A structured workflow is essential when handling any chemical, including Ethyl 4-

hydroxyquinoline-7-carboxylate.

Preparation
- Review MSDS
- Don PPE

Weighing
- Use fume hood
- Tare balance

Solubilization
- Add solvent
- Mix appropriately

Reaction / Assay
- Monitor parameters

Cleanup
- Decontaminate glassware
- Clean work area

Waste Disposal
- Segregate waste streams
- Label containers

Click to download full resolution via product page

Caption: General workflow for handling chemical compounds in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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